N-[1-(2,5-dimethoxyphenyl)ethyl]-2-thiophenecarboxamide

• IUPAC Name: N-[1-(2,5-dimethoxyphenyl)ethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C15H17NO3S/c1-10(16-15(17)14-5-4-8-20-14)12-9-11(18-2)6-7-13(12)19-3/h4-10H,1-3H3,(H,16,17)
• InChI Key: UZEKDVBVIKBODJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=CC(=C1)OC)OC)NC(=O)C2=CC=CS2
• Molecular Formula: C15H17NO3S
• Molecular Weight: 291.4 g/mol

Description

N-[1-(2,5-dimethoxyphenyl)ethyl]-2-thiophenecarboxamide, also known as 2C-T-7, is a synthetic psychedelic drug that was first synthesized in 1981 by Alexander Shulgin. It belongs to the phenethylamine family and has been used in scientific research to study its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of N-[1-(2,5-dimethoxyphenyl)ethyl]-2-thiophenecarboxamide is not fully understood, but it is believed to act as a partial agonist at the 5-HT2A receptor. This leads to an increase in the activity of the serotonin system, which is responsible for regulating mood, cognition, and perception.
Biochemical and physiological effects:
Studies have shown that N-[1-(2,5-dimethoxyphenyl)ethyl]-2-thiophenecarboxamide can cause a range of biochemical and physiological effects, including changes in heart rate, blood pressure, body temperature, and respiratory rate. It has also been shown to alter visual perception, induce hallucinations, and cause changes in mood and cognition.

Advantages and Limitations for Lab Experiments

One advantage of using N-[1-(2,5-dimethoxyphenyl)ethyl]-2-thiophenecarboxamide in lab experiments is its high affinity for the 5-HT2A receptor, which makes it a useful tool for studying the serotonin system. However, its psychoactive effects can also make it difficult to use in certain experiments, and its potential for abuse and toxicity must be taken into consideration.

Future Directions

There are several potential future directions for research on N-[1-(2,5-dimethoxyphenyl)ethyl]-2-thiophenecarboxamide, including:
1. Further studies on its mechanism of action and effects on the serotonin system.
2. Exploration of its potential therapeutic applications, such as in the treatment of depression and anxiety disorders.
3. Development of new analogs with improved pharmacological properties and reduced toxicity.
4. Investigation of its potential as a tool for studying the neural basis of consciousness and altered states of consciousness.
In conclusion, N-[1-(2,5-dimethoxyphenyl)ethyl]-2-thiophenecarboxamide is a synthetic psychedelic drug that has been used in scientific research to study its mechanism of action, biochemical and physiological effects, and potential therapeutic applications. While it has shown promise as a tool for studying the serotonin system, its potential for abuse and toxicity must be taken into consideration. Further research is needed to fully understand its effects and potential applications.

Scientific Research Applications

N-[1-(2,5-dimethoxyphenyl)ethyl]-2-thiophenecarboxamide has been used in scientific research to study its effects on the serotonin system and its potential therapeutic applications. It has been shown to have a high affinity for the 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception.